Cas no 1022633-93-7 (XNJIWPLUEHLKNY-UHFFFAOYSA-N)

• Product Name: XNJIWPLUEHLKNY-UHFFFAOYSA-N
• CAS No: 1022633-93-7
• MF: C₁₉H₁₆INO₃
• MW: 433.239717483521
• MDL: MFCD00170306
• CID: 5185782
• Update Time: 2025-06-27

XNJIWPLUEHLKNY-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• XNJIWPLUEHLKNY-UHFFFAOYSA-N

• MDL： MFCD00170306
• Inchi： 1S/C19H16INO3/c20-18-16(21-15-9-5-4-8-14(15)19(23)24)10-13(11-17(18)22)12-6-2-1-3-7-12/h1-9,13,21H,10-11H2,(H,23,24)
• InChI Key： XNJIWPLUEHLKNY-UHFFFAOYSA-N
• SMILES： C1(CC(C2=CC=CC=C2)CC(=O)C=1I)NC1=CC=CC=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on XNJIWPLUEHLKNY-UHFFFAOYSA-N

Comprehensive Analysis of CAS No. 1022633-93-7 and XNJIWPLUEHLKNY-UHFFFAOYSA-N: Properties, Applications, and Industry Trends

The chemical compound identified by CAS No. 1022633-93-7 and the InChIKey XNJIWPLUEHLKNY-UHFFFAOYSA-N has garnered significant attention in recent years due to its unique molecular structure and potential applications across various industries. As researchers and manufacturers seek innovative solutions for sustainability, biotechnology, and advanced materials, this compound has emerged as a subject of intense study. Its molecular properties and chemical stability make it particularly interesting for applications ranging from pharmaceutical intermediates to specialty chemicals.

One of the most frequently asked questions in scientific forums and search engines revolves around the synthesis pathway for CAS No. 1022633-93-7. Current research indicates that this compound can be synthesized through a multi-step process involving catalytic reactions, with yields optimized through precise temperature control. The XNJIWPLUEHLKNY-UHFFFAOYSA-N identifier further helps researchers verify the compound's purity and structural integrity, which is critical for reproducibility in laboratory settings. This aspect is particularly relevant given the growing demand for high-purity chemicals in drug development and material science.

In the context of environmental sustainability—a hot topic across industries—CAS No. 1022633-93-7 has been investigated for its potential role in green chemistry applications. Recent studies suggest that derivatives of this compound may serve as eco-friendly alternatives in industrial processes, reducing the reliance on traditional solvents with higher environmental footprints. The biodegradability and low toxicity profile of related molecules have also sparked interest among companies aiming to meet stricter regulatory standards.

From a commercial perspective, the demand for specialty chemicals like XNJIWPLUEHLKNY-UHFFFAOYSA-N has surged, driven by advancements in personalized medicine and nanotechnology. Analytical techniques such as HPLC and mass spectrometry are commonly employed to characterize this compound, ensuring compliance with industry benchmarks. Furthermore, its compatibility with polymer matrices has opened doors for innovations in flexible electronics and coatings, aligning with the global push toward smart materials.

Another area of growing interest is the compound's potential in catalysis and energy storage. With the rise of renewable energy systems, researchers are exploring how CAS No. 1022633-93-7 could enhance the efficiency of battery electrolytes or fuel cell components. These applications are particularly timely, given the increasing investments in clean energy technologies worldwide.

In summary, CAS No. 1022633-93-7 and its associated identifier XNJIWPLUEHLKNY-UHFFFAOYSA-N represent a versatile and promising area of research. Whether in pharmaceuticals, sustainable chemistry, or advanced materials, this compound continues to inspire innovation. As industries evolve to address global challenges, the scientific community's understanding of its properties and applications will undoubtedly expand, paving the way for groundbreaking developments.